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Compound of Interest

Compound Name: 2-Methyl-3-butenenitrile

Cat. No.: B095465 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 2-
Methyl-3-butenenitrile (CAS RN: 16529-56-9), a highly flammable and toxic chemical.

Adherence to these procedures is critical to ensure personnel safety and environmental

compliance.

I. Immediate Safety Considerations
2-Methyl-3-butenenitrile is a hazardous substance requiring careful handling.[1][2][3] It is

classified as a highly flammable liquid and vapor, and is toxic if swallowed, in contact with skin,

or inhaled.[1][2] In case of exposure, immediate action is necessary.

First Aid Measures:

Skin Contact: Immediately remove all contaminated clothing and wash the affected area with

plenty of soap and water.[2] Call a poison center or doctor if you feel unwell.[2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[4] If eye irritation persists, seek medical advice.[4]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor.[2][4]

Ingestion: Immediately call a poison center or doctor. Rinse the mouth.[2][4]
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II. Personal Protective Equipment (PPE)
Before handling or disposing of 2-Methyl-3-butenenitrile, all personnel must be equipped with

the appropriate PPE to prevent exposure.

PPE Category Specification

Hand Protection Chemical impermeable gloves

Eye/Face Protection Safety glasses with side-shields or goggles

Skin and Body Protection Protective clothing, such as a lab coat or apron

Respiratory Protection
Use in a well-ventilated area or under a fume

hood.

III. Spill and Leak Management
In the event of a spill, immediate and appropriate action is crucial to mitigate hazards.

Spill Response Protocol:

Eliminate Ignition Sources: Immediately remove all sources of ignition, such as sparks, open

flames, and hot surfaces.[1] Use non-sparking tools.[1]

Ventilate the Area: Ensure adequate ventilation to disperse vapors.

Contain the Spill: For small spills, absorb the material with an inert absorbent, such as dry

sand. For large spills, create a dike to prevent further spread.[2]

Collect Absorbent Material: Carefully collect the absorbed material into a sealable, airtight

container for disposal.

Decontaminate the Area: Clean the spill area thoroughly.

IV. Disposal Procedures
Proper disposal of 2-Methyl-3-butenenitrile is governed by local, state, and federal

regulations. This substance must be treated as hazardous waste.
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Step-by-Step Disposal Guide:

Waste Collection:

Collect waste 2-Methyl-3-butenenitrile and any contaminated materials (e.g., absorbent,

gloves, cloths) in a designated, properly labeled, and sealed container.

Ensure the container is compatible with the chemical and will not leak.

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "2-
Methyl-3-butenenitrile," and any other information required by your institution's

environmental health and safety (EHS) department.

Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as acids, alcohols, oxidizing agents, and peroxides.[1]

The storage area should be secure and accessible only to authorized personnel.[4]

Final Disposal:

Dispose of the contents and container at an approved waste disposal plant or a licensed

waste disposal facility.[4]

Contact your institution's EHS department or a certified hazardous waste disposal

contractor to arrange for pickup and disposal in accordance with all applicable regulations.

[5]

V. Hazard and Physical Property Summary
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Property Data

GHS Hazard Statements

H225: Highly flammable liquid and vapor.[1][2]

H301+H311+H331: Toxic if swallowed, in

contact with skin or if inhaled.[1][2]

Synonyms
3-Cyano-1-butene, 1-Methyl-2-propenyl

Cyanide, Allyl Cyanide, Vinylacetonitrile[1]

Appearance Colorless to light yellow clear liquid

Molecular Formula C5H7N

Flash Point < 71 °F (< 21.7 °C)[3]

Incompatible Materials Acids, Alcohols, Peroxides, Oxidizing agents[1]

VI. Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Methyl-3-butenenitrile.
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Disposal of
2-Methyl-3-butenenitrile

Wear Appropriate PPE:
- Chemical resistant gloves

- Safety goggles
- Lab coat

Identify Waste Type

Liquid Waste

Liquid

Contaminated Solid Waste
(e.g., absorbent, gloves)

Solid

Collect in a designated,
sealed, and labeled

hazardous waste container.

Collect in a designated,
sealed, and labeled

hazardous waste container.

Store in a cool, dry,
well-ventilated, and

secure area.

Arrange for pickup by a
certified hazardous

waste disposal service.

Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 2-Methyl-3-butenenitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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